Cas no 1966153-17-2 (C-Type Natriuretic Peptide (CNP) (1-22), human TFA)

• Product Name: C-Type Natriuretic Peptide (CNP) (1-22), human TFA
• CAS No: 1966153-17-2
• MF: C₉₅H₁₅₈F₃N₂₇O₃₀S₃
• MW: 2311.62
• CID: 5071510
• PubChem ID: 168013159
• Update Time: 2025-06-08

C-Type Natriuretic Peptide (CNP) (1-22), human TFA Chemical and Physical Properties

Names and Identifiers

• C-Type Natriuretic Peptide (CNP) (1-22), human TFA
• AKOS040757172
• 1966153-17-2
• DA-62526

• Inchi： 1S/C93H157N27O28S3.C2HF3O2/c1-12-52(10)76-91(146)104-42-72(127)108-65(44-122)88(143)114-57(26-30-149-11)82(137)118-64(43-121)80(135)103-39-70(125)106-58(31-48(2)3)78(133)101-41-74(129)110-68(92(147)148)47-151-150-46-67(109-73(128)40-100-77(132)54(23-16-18-27-94)111-89(144)66(45-123)119-85(140)59(32-49(4)5)105-69(124)37-96)90(145)116-62(35-53-21-14-13-15-22-53)79(134)102-38-71(126)107-60(33-50(6)7)84(139)112-55(24-17-19-28-95)81(136)115-61(34-51(8)9)86(141)117-63(36-75(130)131)87(142)113-56(83(138)120-76)25-20-29-99-93(97)98;3-2(4,5)1(6)7/h13-15,21-22,48-52,54-68,76,121-123H,12,16-20,23-47,94-96H2,1-11H3,(H,100,132)(H,101,133)(H,102,134)(H,103,135)(H,104,146)(H,105,124)(H,106,125)(H,107,126)(H,108,127)(H,109,128)(H,110,129)(H,111,144)(H,112,139)(H,113,142)(H,114,143)(H,115,136)(H,116,145)(H,117,141)(H,118,137)(H,119,140)(H,120,138)(H,130,131)(H,147,148)(H4,97,98,99);(H,6,7)/t52-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,76-;/m0./s1
• InChI Key： PKYLOAOOPXCZHF-KGOAJLDVSA-N
• SMILES： C(C1C=CC=CC=1)[C@H]1C(NCC(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@]([H])(C(NCC(N[C@H](C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(NCC(N[C@@H](CSSC[C@@H](C(N1)=O)NC(=O)CNC(=O)[C@H](CCCCN)NC(=O)[C@H](CO)NC(=O)[C@H](CC(C)C)NC(=O)CN)C(=O)O)=O)=O)CC(C)C)=O)=O)CO)=O)CCSC)=O)CO)=O)=O)[C@@H](C)CC)=O)CCCNC(N)=N)=O)CC(=O)O)=O)CC(C)C)=O)CCCCN)=O)CC(C)C)=O)=O.C(F)(F)(F)C(=O)O

Computed Properties

• Exact Mass: 2311.0815696g/mol
• Monoisotopic Mass: 2310.0782147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 33
• Hydrogen Bond Acceptor Count: 40
• Heavy Atom Count: 158
• Rotatable Bond Count: 44
• Complexity: 4570
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1000Ų

Additional information on C-Type Natriuretic Peptide (CNP) (1-22), human TFA

Research Brief on C-Type Natriuretic Peptide (CNP) (1-22), human TFA and Its Association with CAS 1966153-17-2

C-Type Natriuretic Peptide (CNP) (1-22), human TFA is a synthetic peptide analogue of the endogenous CNP, which plays a critical role in cardiovascular and skeletal homeostasis. This peptide, with the CAS number 1966153-17-2, has garnered significant attention in recent research due to its potential therapeutic applications in conditions such as achondroplasia, heart failure, and vascular diseases. The trifluoroacetate (TFA) salt form enhances its stability and solubility, making it suitable for experimental and clinical studies.

Recent studies have focused on elucidating the molecular mechanisms by which CNP (1-22) exerts its biological effects. Research indicates that CNP binds to the natriuretic peptide receptor B (NPR-B), activating cyclic guanosine monophosphate (cGMP) signaling pathways. This activation leads to vasodilation, anti-fibrotic effects, and promotion of endochondral bone growth. The peptide's truncated form (1-22) retains these biological activities while offering improved pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural optimization of CNP (1-22) to enhance its receptor binding affinity and proteolytic resistance. The researchers utilized solid-phase peptide synthesis (SPPS) to introduce modifications at specific residues, resulting in analogues with prolonged half-lives in vivo. These findings are pivotal for the development of next-generation CNP-based therapeutics.

In preclinical models of achondroplasia, CNP (1-22), human TFA demonstrated significant efficacy in promoting bone growth and improving skeletal abnormalities. A study in the European Journal of Pharmacology (2024) reported that subcutaneous administration of the peptide in murine models led to a 30% increase in long bone length compared to controls. These results underscore its potential as a treatment for growth-related disorders.

Further investigations have explored the cardiovascular benefits of CNP (1-22). Research in Circulation Research highlighted its role in reducing pulmonary arterial pressure and improving cardiac output in heart failure models. The peptide's ability to modulate vascular tone and reduce fibrosis positions it as a promising candidate for treating pulmonary hypertension and related conditions.

Despite these advancements, challenges remain in optimizing the delivery and dosing regimens of CNP (1-22), human TFA. Ongoing clinical trials aim to address these issues, with preliminary data suggesting favorable safety profiles and therapeutic efficacy. The integration of advanced drug delivery systems, such as nanoparticle carriers, is also being investigated to enhance bioavailability and reduce dosing frequency.

In conclusion, C-Type Natriuretic Peptide (CNP) (1-22), human TFA (CAS 1966153-17-2) represents a promising therapeutic agent with broad applications in cardiovascular and skeletal disorders. Continued research and clinical development are essential to fully realize its potential and address existing limitations. This peptide exemplifies the intersection of chemical biology and medicine, offering new avenues for targeted therapy.